Cas no 444153-38-2 (4-[5-(4-Chloro-benzylsulfanyl)-4-phenyl-4H-[1,2,4]triazol-3-yl]-phenol)

• Product Name: 4-[5-(4-Chloro-benzylsulfanyl)-4-phenyl-4H-[1,2,4]triazol-3-yl]-phenol
• CAS No: 444153-38-2
• MF: C₂₁H₁₆ClN₃OS
• MW: 393.889242172241
• CID: 3071971
• PubChem ID: 994667
• Update Time: 2025-05-23

4-[5-(4-Chloro-benzylsulfanyl)-4-phenyl-4H-[1,2,4]triazol-3-yl]-phenol Chemical and Physical Properties

Names and Identifiers

• 4-[5-(4-Chloro-benzylsulfanyl)-4-phenyl-4H-[1,2,4]triazol-3-yl]-phenol
• AKOS000579554
• 444153-38-2
• AG-690/40750076
• 4-[5-[(4-chlorophenyl)methylsulfanyl]-4-phenyl-1,2,4-triazol-3-yl]phenol
• 4-{5-[(4-chlorobenzyl)sulfanyl]-4-phenyl-4H-1,2,4-triazol-3-yl}phenol
• 4-(5-((4-Chlorobenzyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)phenol

• MDL： MFCD02224686
• Inchi： 1S/C21H16ClN3OS/c22-17-10-6-15(7-11-17)14-27-21-24-23-20(16-8-12-19(26)13-9-16)25(21)18-4-2-1-3-5-18/h1-13,26H,14H2
• InChI Key： IUQGTAOFUZNFFO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NN=C(C2C=CC(=CC=2)O)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 393.0702610Da
• Monoisotopic Mass: 393.0702610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 76.2Ų

Additional information on 4-[5-(4-Chloro-benzylsulfanyl)-4-phenyl-4H-[1,2,4]triazol-3-yl]-phenol

Chemical Compound CAS No. 444153-38-2: 4-[5-(4-Chloro-benzylsulfanyl)-4-phenyl-4H-[1,2,4]triazol-3-yl]-phenol

The compound with CAS No. 444153-38-2, known as 4-[5-(4-Chloro-benzylsulfanyl)-4-phenyl-4H-[1,2,4]triazol-3-yl]-phenol, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds widely used in pharmaceuticals, agrochemicals, and materials science. The molecule's structure incorporates a phenolic group, a triazole ring system, and a benzylsulfanyl substituent, making it a versatile building block for various applications.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methodologies have enabled more efficient syntheses of similar compounds, reducing production costs and environmental impact. The incorporation of the benzylsulfanyl group introduces sulfur-based interactions that can enhance the molecule's stability and reactivity in biological systems.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its triazole ring system is known to exhibit anti-inflammatory and antioxidant properties, making it a valuable intermediate in drug design. Additionally, the presence of the phenolic group allows for potential interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry due to their ability to modulate protein-protein interactions (PPIs). The benzylsulfanyl moiety in this compound may play a critical role in such interactions, potentially leading to new therapeutic strategies for diseases like cancer and neurodegenerative disorders.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Triazoles are known for their robustness under harsh conditions, and the integration of the phenolic group could enhance its electronic properties for use in advanced materials such as conductive polymers or sensors.

Toxicological studies on similar compounds suggest that this molecule may exhibit low toxicity at therapeutic concentrations. However, further research is needed to fully understand its safety profile and potential for long-term use in humans.

In conclusion, CAS No. 444153-38-2 represents a significant advancement in organic synthesis and has the potential to contribute to multiple fields of science and technology. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug development and materials innovation.